N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[2-(3,5-dimethylpyrazol-1-yl)-4,5-dimethyl-6-oxopyrimidin-1-yl]acetamide
• InChI: InChI=1S/C20H19ClF3N5O2/c1-10-7-11(2)29(27-10)19-25-13(4)12(3)18(31)28(19)9-17(30)26-16-8-14(20(22,23)24)5-6-15(16)21/h5-8H,9H2,1-4H3,(H,26,30)
• InChI Key: GRYFOMBRYBDHEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=C(C(=O)N2CC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)C)C)C
• Molecular Formula: C20H19ClF3N5O2
• Molecular Weight: 453.8 g/mol

Description

N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C20H19ClF3N5O2 and its molecular weight is 453.85. The purity is usually 95%.
BenchChem offers high-quality N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Development for Imaging

A notable application of similar compounds involves the development of selective radioligands for imaging purposes, particularly in positron emission tomography (PET). For instance, derivatives within the 2-phenylpyrazolo[1,5-a]pyrimidineacetamides series have been synthesized and evaluated for their selectivity as ligands of the translocator protein (18 kDa) (Dollé et al., 2008). These efforts aim at improving in vivo imaging of neuroinflammatory processes, which is crucial for diagnosing and monitoring neurological diseases.

Synthesis of Novel Heterocyclic Compounds

The compound's framework is conducive to the synthesis of novel heterocyclic compounds, showcasing significant chemical versatility. Research has demonstrated the preparation of various isoxazolines, isoxazoles, and other heterocycles through cycloaddition and other synthetic routes, highlighting the potential of these compounds in creating new chemical entities with possible therapeutic applications (Rahmouni et al., 2014).

Neuroinflammation and Cancer Research

Compounds structurally related to the one have been explored for their binding affinity to the translocator protein 18 kDa (TSPO), recognized as an early biomarker of neuroinflammatory processes. This research avenue offers insights into the early detection and treatment of neuroinflammatory conditions (Damont et al., 2015). Furthermore, the synthesis and biological evaluation of pyrazolopyrimidines derivatives as anticancer and anti-inflammatory agents highlight the potential medicinal applications of these compounds in treating cancer and inflammation-related disorders (Rahmouni et al., 2016).

Antimicrobial Activities

Additionally, some derivatives have shown promising antimicrobial activities, which could be pivotal in developing new antibiotics or antiseptics to combat resistant strains of bacteria and other pathogens (Bondock et al., 2008).